Cas no 1521490-97-0 (1-(1H-1,3-benzodiazol-5-yl)prop-2-en-1-one)

• Product Name: 1-(1H-1,3-benzodiazol-5-yl)prop-2-en-1-one
• CAS No: 1521490-97-0
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6247917
• PubChem ID: 83635802
• Update Time: 2024-01-15

1-(1H-1,3-benzodiazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-5-yl)prop-2-en-1-one
• 1521490-97-0
• EN300-1856697

• Inchi： 1S/C10H8N2O/c1-2-10(13)7-3-4-8-9(5-7)12-6-11-8/h2-6H,1H2,(H,11,12)
• InChI Key： CLAHFFFCGBEFMG-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles